METHYL 3-{[CYCLOHEXYL(METHYL)CARBAMOYL]METHYL}-7-METHYL-2,4-DIOXO-1-PHENYL-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLATE

• IUPAC Name: methyl 3-[2-[cyclohexyl(methyl)amino]-2-oxoethyl]-7-methyl-2,4-dioxo-1-phenylpyrido[2,3-d]pyrimidine-5-carboxylate
• InChI: InChI=1S/C25H28N4O5/c1-16-14-19(24(32)34-3)21-22(26-16)29(18-12-8-5-9-13-18)25(33)28(23(21)31)15-20(30)27(2)17-10-6-4-7-11-17/h5,8-9,12-14,17H,4,6-7,10-11,15H2,1-3H3
• InChI Key: IXPNYJYHNWGGAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=N1)N(C(=O)N(C2=O)CC(=O)N(C)C3CCCCC3)C4=CC=CC=C4)C(=O)OC
• Molecular Formula: C25H28N4O5
• Molecular Weight: 464.5 g/mol

Description

Methyl 3-{2-[cyclohexyl(methyl)amino]-2-oxoethyl}-7-methyl-2,4-dioxo-1-phenyl-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-5-carboxylate is a complex organic compound that belongs to the class of pyrido[2,3-d]pyrimidines This compound is characterized by its unique structure, which includes a cyclohexyl group, a phenyl group, and a pyrimidine ring

Preparation Methods

The synthesis of METHYL 3-{[CYCLOHEXYL(METHYL)CARBAMOYL]METHYL}-7-METHYL-2,4-DIOXO-1-PHENYL-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLATE involves multiple steps and specific reaction conditions. One common synthetic route includes the following steps:

Formation of the pyrimidine ring: This step involves the cyclization of appropriate precursors under controlled conditions.

Introduction of the cyclohexyl group: This is typically achieved through a substitution reaction using cyclohexylamine.

Addition of the phenyl group: This step may involve a coupling reaction, such as Suzuki–Miyaura coupling, to introduce the phenyl group.

Final esterification: The final step involves the esterification of the carboxylate group to form the methyl ester.

Industrial production methods may involve optimization of these steps to enhance yield and purity, as well as the use of catalysts and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Methyl 3-{2-[cyclohexyl(methyl)amino]-2-oxoethyl}-7-methyl-2,4-dioxo-1-phenyl-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-5-carboxylate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the cyclohexyl and phenyl groups.

Hydrolysis: The ester group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and specific temperature and pressure conditions. The major products formed from these reactions depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Methyl 3-{2-[cyclohexyl(methyl)amino]-2-oxoethyl}-7-methyl-2,4-dioxo-1-phenyl-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-5-carboxylate has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of METHYL 3-{[CYCLOHEXYL(METHYL)CARBAMOYL]METHYL}-7-METHYL-2,4-DIOXO-1-PHENYL-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLATE involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological context and the type of cells or organisms being studied.

Comparison with Similar Compounds

Methyl 3-{2-[cyclohexyl(methyl)amino]-2-oxoethyl}-7-methyl-2,4-dioxo-1-phenyl-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-5-carboxylate can be compared with other similar compounds, such as:

Pyrimidine derivatives: These compounds share the pyrimidine ring structure and may have similar biological activities.

Cyclohexyl-containing compounds: These compounds contain a cyclohexyl group and may exhibit similar chemical reactivity.

Phenyl-containing compounds: These compounds contain a phenyl group and may have similar physical and chemical properties.